Cas no 2137100-46-8 (1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR)-)

• Product Name: 1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR)-
• CAS No: 2137100-46-8
• MF: C₈H₁₃F₃N₄
• MW: 222.210831403732
• CID: 5255927
• Update Time: 2025-10-28

1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2-dimethyl-1-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]propan-1-amine
• 1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR)-

• Inchi： 1S/C8H13F3N4/c1-7(2,3)4(12)5-13-6(15-14-5)8(9,10)11/h4H,12H2,1-3H3,(H,13,14,15)/t4-/m0/s1
• InChI Key： KESAOVQTGCDNOZ-BYPYZUCNSA-N
• SMILES： FC(C1=NNC([C@@H](C(C)(C)C)N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 1.6
• Topological Polar Surface Area: 67.6

Additional information on 1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR)-

Introduction to 1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2137100-46-8, identified as 1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR), represents a fascinating subject of study in the realm of medicinal chemistry. This molecule belongs to the triazole class of heterocyclic compounds, which have garnered significant attention due to their diverse pharmacological properties and applications in the development of therapeutic agents. The structural features of this compound, particularly the presence of a chiral center at the α-position and the incorporation of electron-withdrawing substituents such as trifluoromethyl and tert-butyl groups, contribute to its unique chemical behavior and potential biological activity.

Triazole derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The 1H-1,2,4-Triazole-3-methanamine scaffold serves as a versatile pharmacophore, allowing for the design of molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. In recent years, there has been a surge in research focused on optimizing triazole-based compounds for therapeutic use. This has been driven by advancements in computational chemistry and high-throughput screening techniques that enable rapid identification of novel drug candidates.

The specific substitution pattern in α-(1,1-dimethylethyl)-5-(trifluoromethyl)- enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further development. The (αR) configuration indicates a specific stereochemical arrangement that can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. Chirality is a critical factor in medicinal chemistry, as enantiomers often exhibit distinct biological activities despite having identical chemical structures.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to modulate metabolic pathways and improve drug-like properties. The trifluoromethyl group in this compound is particularly noteworthy, as it can enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. Additionally, fluorine atoms can influence electronic properties, leading to stronger interactions with biological targets.

In the context of drug discovery, 1H-1,2,4-Triazole-3-methanamine, α-(1,1-dimethylethyl)-5-(trifluoromethyl)-, (αR) has shown promise in preclinical studies as a potential lead compound for treating various diseases. Researchers have leveraged its structural framework to develop derivatives with improved efficacy and reduced side effects. The combination of computational modeling and experimental validation has been instrumental in optimizing this compound for therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the desired functional groups while maintaining stereochemical integrity. Techniques such as asymmetric catalysis and chiral auxiliary usage have played a crucial role in achieving the desired configuration at the chiral center.

The pharmacological profile of α-(1,1-dimethylethyl)-5-(trifluoromethyl)- is being actively investigated to identify potential therapeutic applications. Initial studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The ability to modulate these pathways could make it a valuable asset in developing novel treatments for chronic diseases.

Furthermore, the structural complexity of this molecule provides opportunities for further derivatization to enhance its pharmacological properties. By systematically modifying substituents such as the trifluoromethyl group or exploring alternative triazole derivatives, 2137100-46-8 could be transformed into a more potent and selective therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications.

The development of new drugs is a complex process that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and toxicology fields. The case of 1H-1,2,4-Triazole-3-methanamine, α-(1, 1-dimethylethyl)-5-(trifluoromethyl), (αR) exemplifies how structural innovation can drive progress in drug discovery. As research continues to uncover new biological targets and mechanisms, this class of compounds will remain at the forefront of medicinal chemistry efforts aimed at improving human health.